Cas no 56025-88-8 (6H-Purin-6-one,2-chloro-1,7-dihydro-7-(phenylmethyl)-)

• Product Name: 6H-Purin-6-one,2-chloro-1,7-dihydro-7-(phenylmethyl)-
• CAS No: 56025-88-8
• MF: C₁₂H₉ClN₄O
• MW: 260.679060697556
• CID: 372613
• PubChem ID: 135408667
• Update Time: 2025-07-15

6H-Purin-6-one,2-chloro-1,7-dihydro-7-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-chloro-1,7-dihydro-7-(phenylmethyl)-
• 7-benzyl-2-chloro-3H-purin-6-one
• 7-benzyl-2-chloro-1,7-dihydro-purin-6-one
• 7-benzyl-2-chloro-3,7-dihydro-6h-purin-6-one
• AC1L6FHW
• AC1Q3FJ6
• AG-J-34693
• AR-1H3170
• CTK5A4527
• NSC57004
• NSC-57004
• 56025-88-8
• NSC 57004
• 7-benzyl-2-chloro-6,7-dihydro-3H-purin-6-one
• A924112
• 2-chloro-7-benzyl-hypoxanthine
• DTXSID10288630
• 7-Benzyl-2-chloro-3H-purin-6(7H)-one
• 7-benzyl-2-chloro-1H-purin-6-one
• 2-chloro-6-hydroxy-7-benzylpurine

• MDL： MFCD18973057
• Inchi： 1S/C12H9ClN4O/c13-12-15-10-9(11(18)16-12)17(7-14-10)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,15,16,18)
• InChI Key： WBBIEQUZXWSKAE-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C(N1)=O)N(C=N2)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 260.04667
• Monoisotopic Mass: 260.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 507.1°Cat760mmHg
• Flash Point: 260.5°C
• Refractive Index: 1.732
• PSA: 59.28

Additional information on 6H-Purin-6-one,2-chloro-1,7-dihydro-7-(phenylmethyl)-

Compound CAS No. 56025-88-8: 6H-Purin-6-one, 2-chloro-1,7-dihydro-7-(phenylmethyl)-

The compound with CAS No. 56025-88-8, commonly referred to as 6H-Purin-6-one, 2-chloro-1,7-dihydro-7-(phenylmethyl)-, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of purine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The purine skeleton serves as a fundamental structural motif in various bioactive molecules, including nucleosides, antiviral agents, and anticancer drugs.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as transition metal catalysis and bio-inspired synthesis. These techniques have not only improved the efficiency of production but also expanded the scope of its potential applications. For instance, researchers have explored the use of this compound as a lead molecule in the development of novel therapeutic agents targeting specific cellular pathways.

The structural features of 6H-Purin-6-one, 2-chloro-1,7-dihydro-7-(phenylmethyl)- are particularly intriguing. The presence of a chlorine substituent at the 2-position introduces unique electronic properties, while the phenylmethyl group at position 7 enhances hydrophobicity and potentially improves bioavailability. These characteristics make it an ideal candidate for further functionalization and optimization in drug design.

Emerging studies have highlighted the role of this compound in modulating key biological targets such as kinases and nucleic acid polymerases. For example, a recent investigation demonstrated its ability to inhibit a specific kinase involved in cancer cell proliferation. This finding underscores its potential as a anticancer agent and opens new avenues for preclinical research.

In addition to its therapeutic implications, this compound has also been utilized as a building block in the synthesis of more complex molecular architectures. Its modular structure allows for easy incorporation into larger frameworks, facilitating the exploration of novel chemical space. Such versatility is a hallmark of successful lead molecules in contemporary drug discovery programs.

The synthesis of CAS No. 56025-88-8 has been optimized through iterative experimentation and computational modeling. Techniques such as density functional theory (DFT) have been employed to predict reaction pathways and optimize synthetic routes. These advancements ensure that the compound can be produced efficiently on both laboratory and industrial scales.

Moreover, the compound's stability under various conditions has been thoroughly investigated. Studies reveal that it exhibits remarkable stability under physiological conditions, making it suitable for prolonged exposure within biological systems. This attribute is crucial for its prospective use in vivo studies and clinical trials.

In summary, CAS No. 56025-88-8 (6H-Purin-6-one, 2-chloro-1,7-dihydro-7-(phenylmethyl)-) stands out as a promising molecule with multifaceted applications in drug discovery and chemical synthesis. Its unique structural features and favorable pharmacokinetic properties position it as a valuable asset in the ongoing quest for novel therapeutic agents.